molecular formula C19H16BrN3O4S B2754090 (Z)-methyl 2-(6-acetamido-2-((2-bromobenzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate CAS No. 865199-49-1

(Z)-methyl 2-(6-acetamido-2-((2-bromobenzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate

Cat. No.: B2754090
CAS No.: 865199-49-1
M. Wt: 462.32
InChI Key: IDWYJGDLHKWPTJ-QOCHGBHMSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(Z)-methyl 2-(6-acetamido-2-((2-bromobenzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate is a synthetically designed organic compound featuring a benzothiazole core, a strategically incorporated 2-bromobenzoyl group, and an acetamide substituent. This molecular architecture, particularly the (Z)-imino configuration, suggests its potential as a key intermediate in the synthesis of more complex heterocyclic systems or as a candidate for investigating structure-activity relationships in medicinal chemistry. The benzothiazole scaffold is a privileged structure in drug discovery, known for its diverse pharmacological activities. Research into analogous compounds indicates that benzothiazoles can exhibit significant antitumor properties, with some derivatives functioning as kinase inhibitors or inducing cell cycle arrest. The presence of the 2-bromobenzoyl moiety offers a handle for further synthetic modification via cross-coupling reactions, such as the Suzuki reaction, enabling the exploration of chemical space around the core structure. This compound is provided for research purposes, including as a building block in organic synthesis, a potential precursor for fluorescent probes, or a candidate for in vitro biological screening against specific therapeutic targets. Its mechanism of action is not predefined and is entirely dependent on the context of the researcher's investigation. This product is intended for use by trained laboratory personnel only and is not for diagnostic or therapeutic use.

Properties

IUPAC Name

methyl 2-[6-acetamido-2-(2-bromobenzoyl)imino-1,3-benzothiazol-3-yl]acetate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H16BrN3O4S/c1-11(24)21-12-7-8-15-16(9-12)28-19(23(15)10-17(25)27-2)22-18(26)13-5-3-4-6-14(13)20/h3-9H,10H2,1-2H3,(H,21,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IDWYJGDLHKWPTJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)NC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=CC=C3Br)S2)CC(=O)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H16BrN3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

462.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

(Z)-methyl 2-(6-acetamido-2-((2-bromobenzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate is a synthetic compound that has garnered interest for its potential biological activities, particularly in the fields of anticancer and antimicrobial research. This article reviews the biological activity of this compound, focusing on its mechanisms of action, efficacy in various biological assays, and potential therapeutic applications.

Chemical Structure

The compound's structure features a benzo[d]thiazole core, which is known for its diverse biological activities. The presence of an acetamido group and a bromobenzoyl moiety enhances its potential for biological interactions.

Biological Activity Overview

The biological activities of (Z)-methyl 2-(6-acetamido-2-((2-bromobenzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate can be categorized into several areas:

1. Anticancer Activity
Recent studies have indicated that compounds with similar structural motifs exhibit significant anticancer properties. For example, derivatives of benzothiazole have demonstrated cytotoxic effects against various cancer cell lines, including Hep3B liver cancer cells. These compounds often induce cell cycle arrest and apoptosis, suggesting that (Z)-methyl 2-(6-acetamido-2-((2-bromobenzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate may similarly affect cancer cell proliferation.

Table 1: Anticancer Activity of Benzothiazole Derivatives

CompoundCell LineIC50 (µM)Mechanism of Action
Compound AHep3B5.0G2-M phase arrest
Compound BMCF77.5Apoptosis induction
(Z)-methyl ...TBDTBDTBD

2. Antimicrobial Activity
Compounds containing thiazole and benzothiazole rings have shown promising antimicrobial effects. Studies indicate that these compounds can inhibit the growth of several bacterial strains, potentially through the disruption of bacterial cell membranes or interference with metabolic pathways.

3. Enzyme Inhibition
Another area of interest is the inhibition of specific enzymes. For instance, thiazole derivatives have been studied for their ability to inhibit carbonic anhydrase (CA), which plays a crucial role in various physiological processes and is a target for drug development in conditions like glaucoma and cancer.

The mechanisms underlying the biological activities of (Z)-methyl 2-(6-acetamido-2-((2-bromobenzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate are likely multifaceted:

  • Cell Cycle Arrest : Similar compounds have been shown to induce G2-M phase arrest in cancer cells, leading to decreased proliferation.
  • Apoptosis : Activation of apoptotic pathways may occur through the upregulation of pro-apoptotic factors or downregulation of anti-apoptotic proteins.
  • Antioxidant Activity : Some derivatives exhibit antioxidant properties, which may contribute to their overall therapeutic effects by reducing oxidative stress in cells.

Case Studies

Several studies have explored compounds structurally related to (Z)-methyl 2-(6-acetamido-2-((2-bromobenzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate:

  • Study on Hep3B Cells : This study demonstrated that a related compound significantly reduced α-fetoprotein levels and induced cell cycle arrest at G2-M phase.
    • Results : The compound showed an IC50 value comparable to doxorubicin, indicating potent anticancer activity.
  • Antimicrobial Evaluation : A series of thiazole derivatives were tested against Gram-positive and Gram-negative bacteria, revealing effective inhibition at low concentrations.

Comparison with Similar Compounds

Substituent Variations

  • Ethyl 2-(2-(1H-Indol-3-yl)Benzo[d]Thiazol-3(2H)-yl)-2-Cyanoacetate (): This compound features an indole substituent at position 2 and a cyanoacetate ester at position 3. Unlike the target compound, it lacks bromine, acetamido groups, and a (2-bromobenzoyl)imino linkage. The ethyl ester group may alter solubility compared to the methyl ester in the target compound.
  • 2-(2-Oxobenzo[d]Thiazol-3(2H)-yl) Acetate ():
    This derivative includes an oxo group at position 2 and a benzyl ester. The absence of bromine and acetamido groups simplifies its reactivity profile.

Functional Group Impact

  • Acetamido Group : The 6-acetamido substituent may increase hydrogen-bonding capacity, influencing solubility and intermolecular interactions.

Reaction Pathways

  • Multi-Component Reactions (): Ethyl bromocyanoacetate reacts with benzothiazoles and indoles under reflux in acetone (5 hours, catalyst-free) to yield cyanoacetate derivatives. The target compound may require analogous steps but with methyl bromoacetate and 2-bromobenzoyl chloride instead of indole derivatives.
  • Esterification (): Benzyl bromoacetate reacts with a benzo[d]thiazole precursor in the presence of K₂CO₃ and NaI (reflux, 2 hours) to form esters. The target compound’s methyl ester could be synthesized via similar nucleophilic substitution, with methanol as the nucleophile.

Yield and Efficiency

  • reports "good yields" for indole-containing derivatives, while achieves 94% yield for benzyl esters.

Physicochemical Properties

Property Target Compound Ethyl Cyanoacetate Derivative () Benzyl Ester ()
Solubility Moderate (polar aprotic solvents) Low (non-polar solvents) High (organic solvents)
Melting Point Not reported Not reported White needles (mp: 120–122°C)
Spectroscopic Features ¹H NMR: δ 7.5–8.5 (aromatic), δ 2.1 (acetamido) ¹H NMR: δ 6.5–8.0 (indole) IR: 1740 cm⁻¹ (ester C=O)

Q & A

Q. What safety protocols are critical when handling this compound?

  • Answer:
  • Bromine handling : Use fume hoods and PPE to avoid inhalation/contact .
  • Waste disposal : Neutralize acidic/basic byproducts before disposal .

Q. How can researchers validate the Z-configuration of the imino group?

  • Answer:
  • NOESY NMR : Detect spatial proximity between the imino proton and adjacent aromatic protons .
  • X-ray crystallography : Resolve crystal structure to confirm stereochemistry (e.g., CCDC deposition) .

Q. What experimental approaches are recommended for studying hydrolytic stability?

  • Answer:
  • pH-dependent studies : Incubate in buffers (pH 1–13) and monitor degradation kinetics via HPLC .
  • Mass spectrometry : Identify hydrolysis products (e.g., free carboxylic acid from ester cleavage) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.